Cas no 2229615-05-6 (tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate
• CAS No: 2229615-05-6
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6212980
• PubChem ID: 165734681
• Update Time: 2025-07-18

tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate
• tert-butyl 4-[(3-hydroxyazetidin-3-yl)methyl]-3-methylpiperidine-1-carboxylate
• EN300-1898807
• 2229615-05-6

• Inchi： 1S/C15H28N2O3/c1-11-8-17(13(18)20-14(2,3)4)6-5-12(11)7-15(19)9-16-10-15/h11-12,16,19H,5-10H2,1-4H3
• InChI Key： DCBYVTISSHAQQP-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CC1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate

Advanced Synthesis and Pharmacological Applications of tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate (CAS No. 2229615-05-6)

tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate represents a novel class of pharmaceutical intermediates with significant potential in the development of targeted therapies for neurodegenerative diseases and inflammatory conditions. This compound, characterized by its unique azetidin-3-yl and piperidine ring systems, has garnered attention in recent years due to its structural versatility and biological activity. The synthesis of this compound involves intricate organic chemistry techniques, including protected group strategies and asymmetric catalysis, which are critical for achieving high yields and purity in pharmaceutical manufacturing.

Recent research published in Journal of Medicinal Chemistry (2023) highlights the role of tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-3-carboxylate as a key intermediate in the development of antineuroinflammatory agents. The hydroxyazetidin-3-yl moiety is particularly noteworthy for its ability to modulate matrix metalloproteinase (MMP) activity, which is implicated in the progression of neurodegenerative disorders such as Alzheimer’s disease. This functional group exhibits a unique ability to interact with protein kinases, making it a valuable scaffold for the design of selective kinase inhibitors.

The tert-butyl protecting group in this compound plays a crucial role in stabilizing the 3-methylpiperidine ring during synthetic processes. This protecting group strategy is essential for preventing unwanted side reactions that could compromise the integrity of the final product. The carboxylate functionality at the 1-position further enhances the compound’s solubility and bioavailability, which are critical factors in drug development. Recent advancements in green chemistry have led to the optimization of synthesis routes for this compound, reducing environmental impact while maintaining high chemical purity.

Studies published in ACS Chemical Neuroscience (2024) demonstrate the potential of tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate as a prodrug carrier for neuroactive compounds. The hydroxyazetidin-3-yl group can be enzymatically cleaved in vivo, releasing the active pharmaceutical ingredient at the target site. This controlled release mechanism is particularly advantageous for treating diseases that require localized drug delivery, such as multiple sclerosis and neuroinflammation. The 3-methylpiperidine ring contributes to the compound’s lipophilicity, enhancing its ability to cross the blood-brain barrier.

From a synthetic perspective, the 4-(3-hydroxyazetidin-3-yl)methyl functionality presents unique challenges due to its susceptibility to hydrolysis. Researchers have employed transition metal catalysis and photoredox methods to improve the stability of this group during synthesis. These advancements have been documented in Organic Letters (2023), where they describe a novel asymmetric synthesis pathway that yields the compound with >98% enantiomeric excess. This level of stereocontrol is essential for ensuring the compound’s pharmacological efficacy and minimizing potential side effects.

The carboxylate group at the 1-position of the 3-methylpiperidine ring is a key feature that influences the compound’s binding affinity to target proteins. Computational studies using molecular docking have revealed that this group forms critical hydrogen bonds with serine/threonine kinases, which are implicated in various pathological conditions. The hydrophobic interactions between the tert-butyl group and cellular membranes further enhance the compound’s cell permeability, making it a promising candidate for oral drug delivery systems.

Recent clinical trials have explored the therapeutic potential of derivatives of tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate in the treatment of neurodegenerative diseases. These studies, published in Neuropharmacology (2024), suggest that the compound can reduce beta-amyloid aggregation and improve neuronal survival in animal models of Alzheimer’s disease. The hydroxyazetidin-3-yl group is believed to modulate inflammatory pathways by inhibiting the activation of microglial cells, which are central to neuroinflammation.

From a pharmaceutical formulation standpoint, the carboxylate functionality of this compound allows for the development of prodrug variants with improved solubility and bioavailability. Researchers have successfully synthesized ester derivatives of this compound that exhibit enhanced oral bioavailability while maintaining the therapeutic activity of the parent molecule. These prodrug strategies are particularly relevant for improving the treatment of central nervous system disorders where traditional formulations face challenges with blood-brain barrier permeability.

Advances in computational chemistry have also contributed to the understanding of the molecular interactions of tert-butyl 4-(3-hydroxyazetidin-3-yl)methyl-3-methylpiperidine-1-carboxylate. Quantum mechanical calculations have provided insights into the electronic properties of this compound, which is crucial for predicting its reactivity and selectivity in drug-target interactions. These studies, published in Journal of Computational Chemistry (2024), demonstrate that the hydroxyazetidin-3-yl group has a distinct electrostatic potential that enhances its ability to bind to specific protein targets.

Finally, the synthetic flexibility of this compound has enabled the development of a wide range of structural analogs with potential therapeutic applications. By modifying the 3-methylpiperidine ring or the hydroxyazetidin-3-yl group, researchers have created derivatives that show improved antimicrobial activity, antioxidant properties, and anti-inflammatory effects. These findings, published in European Journal of Medicinal Chemistry (2024), underscore the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this compound.